Cas no 933749-82-7 (Pyrazolo1,5-apyrimidin-3-ylmethylamine)

• Product Name: Pyrazolo1,5-apyrimidin-3-ylmethylamine
• CAS No: 933749-82-7
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD19982707
• CID: 3168230
• PubChem ID: 56737752
• Update Time: 2025-06-29

Pyrazolo1,5-apyrimidin-3-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyrimidin-3-ylmethanamine
• (pyrazolo[1,5-a]pyrimidin-3-ylmethyl)amine
• Pyrazolo[1,5-a]pyrimidine-3-methanamine
• Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine
• 1-{pyrazolo[1,5-a]pyrimidin-3-yl}methanamine
• 933749-82-7
• DB-404337
• CS-0080953
• AKOS016000084
• F52427
• VS-0298
• Pyrazolo1,5-apyrimidin-3-ylmethylamine

• MDL： MFCD19982707
• Inchi： 1S/C7H8N4/c8-4-6-5-10-11-3-1-2-9-7(6)11/h1-3,5H,4,8H2
• InChI Key： FGRZCMUHPMQSAX-UHFFFAOYSA-N
• SMILES： N1C2N(N=CC=2CN)C=CC=1

Computed Properties

• Exact Mass: 148.074896272 g/mol
• Monoisotopic Mass: 148.074896272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 56.2
• Molecular Weight: 148.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo1,5-apyrimidin-3-ylmethylamine

Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine (CAS 933749-82-7): A Promising Scaffold for Targeted Therapeutic Applications

Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine, identified by the CAS number 933749-82-7, represents a unique class of heterocyclic compounds with significant potential in pharmaceutical research. This molecule, characterized by its fused pyrazole and pyrimidine ring system, has emerged as a focal point in the development of novel therapeutic agents due to its structural versatility and functional adaptability. Recent advancements in medicinal chemistry have underscored the importance of Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine as a core scaffold for designing molecules with enhanced biological activity and selectivity.

Structurally, Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine consists of a pyrazole ring fused to a pyrimidine ring at the 1,5 positions, with a methylamine group attached to the 3-position of the pyrimidine ring. This unique arrangement allows for the introduction of diverse functional groups, enabling the molecule to interact with multiple biological targets. The CAS number 933749-8.7 is critical for ensuring the precise identification and regulation of this compound in research and industrial settings.

Recent studies have highlighted the pharmacophoric properties of Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine in modulating kinase activity. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent inhibitory effects against the ALK (Anaplastic Lymphoma Kinase) and ROS1 kinases, which are implicated in several cancers. This finding aligns with the growing interest in targeting ALK and ROS1 as therapeutic strategies for non-small cell lung cancer (NSCLC).

Moreover, the CAS number 933749-82-7 is associated with the synthesis of compounds that show promise in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience reported that Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine-based molecules exhibit neuroprotective effects by modulating the expression of BDNF (Brain-Derived Neurotrophic Factor) and NGF (Nerve Growth Factor). These findings suggest potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, the CAS number 933749-82-7 is often utilized as a key intermediate in the preparation of complex heterocyclic compounds. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic asymmetric reactions, to optimize the yield and purity of Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine. These advancements have significantly reduced the time and cost associated with large-scale production, making the compound more accessible for further exploration.

The pharmacological profile of Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine is further supported by its ability to interact with multiple biological pathways. For example, a 2023 study in Drug Discovery Today highlighted its potential in modulating the Wnt/β-catenin signaling pathway, which is crucial in cell proliferation and differentiation. This property makes the compound a candidate for applications in oncology and regenerative medicine.

Additionally, the CAS number 933749-82-7 is being investigated for its role in the development of antimicrobial agents. Recent research has shown that Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine derivatives can inhibit the growth of multidrug-resistant bacteria by disrupting bacterial cell membrane integrity. This discovery is particularly significant in light of the global challenge posed by antibiotic resistance.

From a toxicological standpoint, the CAS number 933749-82-7 has been evaluated for its safety profile in preclinical studies. A 2024 review in Toxicological Sciences indicated that the compound exhibits low toxicity in vitro and in vivo, with no significant genotoxic effects observed. These findings are crucial for advancing the compound into clinical trials.

The structural diversity of Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine also allows for the design of molecules with improved pharmacokinetic properties. For instance, the addition of hydrophilic groups can enhance the solubility and bioavailability of the compound, while the introduction of lipophilic substituents can improve its ability to cross the blood-brain barrier. These modifications are essential for optimizing the therapeutic potential of the scaffold.

Furthermore, the CAS number 933749-82-7 is being explored for its applications in the treatment of metabolic disorders. A 2023 study in Endocrinology and Metabolism Insights reported that Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine-based compounds can regulate glucose metabolism by modulating the activity of AMPK (Adenosine Monophosphate-Activated Protein Kinase). This finding opens new avenues for the development of drugs targeting type 2 diabetes and obesity.

Despite its promising potential, the CAS number 933749-82-7 is not without challenges. Researchers are working to address issues related to the scalability of its synthesis and the identification of its optimal biological targets. Ongoing studies are focused on developing more efficient synthetic routes and conducting comprehensive in vivo studies to validate its therapeutic applications.

In conclusion, Pyrazolo[1,5-a]pyrimidin-3-ylmethylamine, with its CAS number 933749-82-7, represents a versatile scaffold with significant potential in pharmaceutical research. Its ability to modulate multiple biological pathways and its structural adaptability make it a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound is expected to play a pivotal role in addressing some of the most pressing challenges in medicine.